D-glucose hydrazon

• IUPAC Name: (2R,3R,4R,5S,6E)-6-hydrazinylidenehexane-1,2,3,4,5-pentol
• InChI: InChI=1S/C6H14N2O5/c7-8-1-3(10)5(12)6(13)4(11)2-9/h1,3-6,9-13H,2,7H2/b8-1+/t3-,4+,5+,6+/m0/s1
• InChI Key: GBNXMEVVZBZIAC-ZXENJKTBSA-N
• Canonical SMILES: C(C(C(C(C(C=NN)O)O)O)O)O
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](/C=N/N)O)O)O)O)O
• Molecular Formula: C6H14N2O5
• Molecular Weight: 194.19 g/mol

Description

Synthesis Analysis

The reaction typically occurs under mild conditions and yields the hydrazone product. Researchers have explored variations of this reaction using different hydrazine derivatives and reaction conditions.

Scientific Research Applications

1. Machine Learning in Diabetes Research

D-glucose hydrazon plays a role in diabetes research. Machine learning and data mining methods are applied in the study of diabetes mellitus (DM), a metabolic disorder. Significant research in DM, including aspects like diagnosis and therapy, generates vast data, necessitating the use of machine learning for insightful analysis (Kavakiotis et al., 2017).

2. Measurement of Local Cerebral Glucose Utilization

D-glucose hydrazon is used in methods to measure glucose consumption in brain components. The process involves tracing glucose exchange and phosphorylation by hexokinase in tissues. This technique aids in understanding cerebral metabolism and disorders (Sokoloff et al., 1977).

3. Metabolic Tolerance Tests in Mice

In metabolic studies, particularly those involving mice, D-glucose hydrazon is crucial for understanding glucose and insulin homeostasis. It helps in conducting glucose and insulin tolerance tests, essential for diabetes research (Benedé-Ubieto et al., 2020).

4. Glucose Oxidase Applications

Glucose oxidase, which acts on D-glucose, has extensive applications in industries like pharmaceutical, food, and biotechnology. Its role in biosensors is particularly significant due to the demand for analytical enzymes (Bankar et al., 2009).

5. Glucose Hydration and Interaction Studies

Research on D-glucose, surrounded by water molecules, involves studying hydration and interaction energies. This is crucial for understanding glucose's biological and chemical behavior in aqueous environments (Momany & Schnupf, 2014).

6. Dynamic Glucose-Enhanced MRI in Glioma Patients

D-glucose hydrazon is used in MRI contrast agents for imaging glucose uptake in tumors. This technique offers insights into tumor metabolism and can complement conventional imaging methods (Xu et al., 2015).

7. Saccharide Hydrazones in Immobilization Studies

D-glucose hydrazones are studied for solid-phase immobilization of sugars. This research is pivotal for understanding the formation and stability of hydrazones, with implications in chemical and pharmaceutical industries (Tweeddale & Redmond, 1998).

Future Directions

: Megazyme - D-Glucose Assay Kit : Synthesis of hydrazones, quinazolines, and hydrazone-Schiff bases